Cas no 28740-81-0 (Pyrrolo[1,2,3-ef]-1,5-benzodiazepin-2(1H)-one,7-[(dimethylamino)methyl]-3,4-dihydro-)

• Product name: Pyrrolo[1,2,3-ef]-1,5-benzodiazepin-2(1H)-one,7-[(dimethylamino)methyl]-3,4-dihydro-
• CAS No: 28740-81-0
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 285960
• PubChem ID: 206814

Pyrrolo[1,2,3-ef]-1,5-benzodiazepin-2(1H)-one,7-[(dimethylamino)methyl]-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2,3-ef]-1,5-benzodiazepin-2(1H)-one,7-[(dimethylamino)methyl]-3,4-dihydro-
• 7-dimethylaminomethyl-3,4-dihydro-1H-[1,4]diazepino[3,2,1-hi]indol-2-one
• Pyrrolo(1,2,3-ef)(1,5)benzodiazepin-6(7H)-one, 4,5-dihydro-1-((dimethylamino)methyl)-
• 7-[(dimethylamino)methyl]-3,4-dihydro[1,4]diazepino[3,2,1-hi]indol-2(1H)-one
• 4,5-Dihydro-1-(dimethylaminomethyl)pyrrolo(1,2,3-ef)(1,5)benzodiazepin-6(7H)-one
• BRN 0754553
• 28740-81-0
• DTXSID50182906

• Inchi： InChI=1S/C14H17N3O/c1-16(2)8-10-9-17-7-6-13(18)15-12-5-3-4-11(10)14(12)17/h3-5,9H,6-8H2,1-2H3,(H,15,18)
• InChI Key： ONKWUZYEKDTIKR-UHFFFAOYSA-N
• SMILES： CN(CC1=CN2CCC(NC3=CC=CC1=C23)=O)C

Computed Properties

• Exact Mass: 243.13731
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 37.27